![molecular formula C15H19Cl2N5O2 B6275159 2-{2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl]ethyl}-1,3-oxazole-4-carboxamide dihydrochloride CAS No. 2742660-54-2](/img/no-structure.png)
2-{2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl]ethyl}-1,3-oxazole-4-carboxamide dihydrochloride
Overview
Description
2-{2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl]ethyl}-1,3-oxazole-4-carboxamide dihydrochloride is a useful research compound. Its molecular formula is C15H19Cl2N5O2 and its molecular weight is 372.2. The purity is usually 90.
BenchChem offers high-quality 2-{2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl]ethyl}-1,3-oxazole-4-carboxamide dihydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{2-[2-(2-aminoethyl)-1H-1,3-benzodiazol-1-yl]ethyl}-1,3-oxazole-4-carboxamide dihydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 2-aminoethyl-1H-1,3-benzodiazole with 2-bromoethyl-1,3-oxazole-4-carboxamide followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained as a dihydrochloride salt.", "Starting Materials": [ "2-aminoethyl-1H-1,3-benzodiazole", "2-bromoethyl-1,3-oxazole-4-carboxamide", "sodium borohydride", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: 2-aminoethyl-1H-1,3-benzodiazole is reacted with 2-bromoethyl-1,3-oxazole-4-carboxamide in the presence of a base such as triethylamine to yield the intermediate product.", "Step 2: The intermediate product is then reduced with sodium borohydride in methanol to yield the final product.", "Step 3: The final product is obtained as a dihydrochloride salt by treating it with hydrochloric acid in water." ] } | |
CAS RN |
2742660-54-2 |
Molecular Formula |
C15H19Cl2N5O2 |
Molecular Weight |
372.2 |
Purity |
90 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
